4-(1-aminocyclobutyl)benzonitrile hydrochloride
Description
4-(1-aminocyclobutyl)benzonitrile hydrochloride is a chemical compound with the CAS number 1270384-55-8 . It is also known by the CAS number 1909305-75-4 .
Molecular Structure Analysis
The molecular formula of 4-(1-aminocyclobutyl)benzonitrile hydrochloride is C11H13ClN2 . The molecular weight is 208.69 .Scientific Research Applications
Cancer Research
A study by (Pilon et al., 2020) explored a family of compounds including 4-aminobenzonitrile, showing strong activity against colorectal and triple negative breast cancer cells. The compounds demonstrated cytotoxicity in breast and colorectal cancer-derived cell lines, with potential implications for developing new cancer therapies.
Dermatological Applications
(Li et al., 2008) developed a nonsteroidal androgen receptor antagonist using 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile for dermatological indications such as sebum control and treatment of androgenetic alopecia.
Antibacterial and Antifungal Activity
The study by (Kumar et al., 2022) explored the antimicrobial activity of compounds derived from benzonitriles, suggesting potential applications in combating bacterial and fungal infections.
Corrosion Inhibition
In a study by (Chaouiki et al., 2018), benzonitrile derivatives were found to be effective corrosion inhibitors for mild steel, highlighting their potential industrial applications.
High Voltage Battery Technology
(Huang et al., 2014) researched the use of 4-(Trifluoromethyl)-benzonitrile as an electrolyte additive for high voltage lithium ion batteries, improving the cyclic stability and performance.
Antioxidant Agents
Research by (Asha et al., 2009) synthesized derivatives of ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxypyrimidine-4-carboxylate, exhibiting promising antioxidant activity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-aminocyclobutyl)benzonitrile hydrochloride involves the reaction of 1-aminocyclobutane carboxylic acid with benzoyl chloride to form 4-(1-cyclobutylcarbonyl)benzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with ammonia to form the desired product, which is subsequently converted to the hydrochloride salt.", "Starting Materials": [ "1-aminocyclobutane carboxylic acid", "benzoyl chloride", "ammonia", "hydrochloric acid" ], "Reaction": [ "1. 1-aminocyclobutane carboxylic acid is reacted with benzoyl chloride in the presence of a base such as triethylamine to form 4-(1-cyclobutylcarbonyl)benzoic acid.", "2. 4-(1-cyclobutylcarbonyl)benzoic acid is converted to the corresponding acid chloride using thionyl chloride or oxalyl chloride.", "3. The acid chloride is then reacted with ammonia in the presence of a base such as triethylamine to form 4-(1-aminocyclobutyl)benzonitrile.", "4. The product is then converted to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
1909305-75-4 |
Molecular Formula |
C11H13ClN2 |
Molecular Weight |
208.7 |
Purity |
95 |
Origin of Product |
United States |
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